Cas no 1389320-32-4 ({4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester)

• Product Name: {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• CAS No: 1389320-32-4
• MF: C₁₇H₃₁N₃O₃
• MW: 325.446344614029
• CID: 2160842
• Update Time: 2025-10-29

{4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• {4-[((S)-2-amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• (1R,4R)-{4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• {4-[((S)-2-aminopropanyl)cyclopropylamino]cyclohexyl}carbamic acid tert-butyl ester
• (S)-tert-Butyl (4-(2-amino-N-cyclopropylpropanamido)cyclohexyl)carbamate
• AM97542
• AM102047
• 2-Methyl-2-propanyl {trans-4-[L-alanyl(cyclopropyl)amino]cyclohexyl}carbamate
• (1R,4R
• {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester

• Inchi： 1S/C17H31N3O3/c1-11(18)15(21)20(14-9-10-14)13-7-5-12(6-8-13)19-16(22)23-17(2,3)4/h11-14H,5-10,18H2,1-4H3,(H,19,22)/t11-,12?,13?/m0/s1
• InChI Key： OWRKRPGRLYIGNZ-HIFPTAJRSA-N
• SMILES： O=C([C@H](C)N)N(C1CCC(CC1)NC(=O)OC(C)(C)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester

Introduction to {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS No. 1389320-32-4)

{4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS No. 1389320-32-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a cyclohexyl ring, a tert-butyl ester group, and a chiral center, which collectively contribute to its biological activity and pharmacological properties.

The cyclohexyl ring and the tert-butyl ester group are key structural elements that influence the compound's stability and solubility. The presence of the (S)-2-Amino-propionyl moiety introduces chirality, which is crucial for its interaction with biological targets. Chiral compounds often exhibit distinct pharmacological profiles compared to their achiral counterparts, making them valuable in drug discovery and development.

Recent studies have highlighted the potential of {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester has also been investigated for its potential neuroprotective properties. Studies conducted on animal models have shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that it could be developed into an effective oral medication for chronic conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound's safety profile is being closely monitored to ensure that it meets regulatory standards for clinical use.

The synthesis of {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester involves several steps, including the formation of the chiral center and the attachment of functional groups. Advanced synthetic methods such as asymmetric synthesis and catalytic reactions have been employed to improve yield and purity. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste production.

In conclusion, {4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS No. 1389320-32-4) is a promising compound with diverse therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its potential benefits and refine its use in clinical settings.